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Compound of Interest

Compound Name: 1-Nonadecene

Cat. No.: B090666

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-nonadecene, a long-chain alpha-
olefin with emerging interest in various scientific fields, including drug development. This
document details its molecular structure, chemical and physical properties, synthesis, and
biological relevance, presenting data in a structured format for ease of comparison and use in a
research context.

Molecular Structure and Chemical Formula

1-Nonadecene is an unbranched alkene with a single double bond at the terminal position. Its
chemical structure and formula are fundamental to understanding its reactivity and physical
properties.

Molecular Formula: C1oH3s[1]

IUPAC Name: Nonadec-1-ene[1]

CAS Number: 18435-45-5[1]

SMILES: CCCCCCCCCcCCcccceceee=CJ1]

A 2D representation of the molecular structure is provided below.
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Caption: 2D Molecular Structure of 1-Nonadecene.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-nonadecene.

Property Value Reference
Molecular Weight 266.51 g/mol [1]
Appearance Colorless liquid [1]
Melting Point 23°C [1]
Boiling Point 329 °C at 760 mmHg [2]
Density 0.79 g/mL at 25 °C [3]
Vapor Pressure 0.0000381 mmHg [1]
Solubility Insoluble in water, soluble in 2]
alcohol

Synthesis and Experimental Protocols

1-Nonadecene can be synthesized through various organic chemistry reactions. Two common
methods are the Wittig reaction and olefin metathesis.

Synthesis via Wittig Reaction

The Wittig reaction provides a reliable method for the synthesis of terminal alkenes from
aldehydes.[4][5][6][7] The general workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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